76-54-0

2',7'-Dichlorofluorescein

In Stock

• CAS RN:
• 76-54-0

• Formula:
• C20H10Cl2O5

• InChI:
• InChI=1S/C20H10Cl2O5/c21-13-5-11-17(7-15(13)23)26-18-8-16(24)14(22)6-12(18)20(11)10-4-2-1-3-9(10)19(25)27-20/h1-8,23-24H

• InChIKey:
• VFNKZQNIXUFLBC-UHFFFAOYSA-N

• 2',7'-dichlorofluorescein is a member of 2-benzofurans. It has a role as a fluorochrome. It derives from a fluorescin.

3-Bromoadamantan-1-amine;hydrobromide

In Stock

• CAS RN:
• 876-54-0

• Formula:
• C10H17Br2N

• InChI:
• InChI=1S/C10H16BrN.BrH/c11-9-2-7-1-8(3-9)5-10(12,4-7)6-9;/h7-8H,1-6,12H2;1H

• InChIKey:
• OFFXLPNFRNVUEN-UHFFFAOYSA-N

• 3-Bromoadamantan-1-amine;hydrobromide is a useful research compound. Its molecular formula is C10H17Br2N and its molecular weight is 311.06 g/mol. The purity is usually 95%.

2-(4-Formylphenyl)propionic acid methyl ester

In Stock

• CAS RN:
• 63476-54-0

• Formula:
• C11H12O3

• InChI:
• InChI=1S/C11H12O3/c1-8(11(13)14-2)10-5-3-9(7-12)4-6-10/h3-8H,1-2H3

• InChIKey:
• RBAQUIFHFPBFJL-UHFFFAOYSA-N

• 2-(4-Formylphenyl)propionic acid methyl ester is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.

5-Bromo-7-nitro-1,2-benzothiazol-4-amine

• CAS RN:
• 34976-54-0

• Formula:
• C7H4BrN3O2S

• InChI:
• InChI=1S/C7H4BrN3O2S/c8-4-1-5(11(12)13)7-3(6(4)9)2-10-14-7/h1-2H,9H2

• InChIKey:
• DGPPFUFNWWEMBL-UHFFFAOYSA-N

• 5-Bromo-7-nitro-1,2-benzothiazol-4-amine is a useful research compound. Its molecular formula is C7H4BrN3O2S and its molecular weight is 274.1 g/mol. The purity is usually 95%.

Silane, (1,1-dimethylethyl)dimethyl[(1-methylheptyl)oxy]-

• CAS RN:
• 92976-54-0

• Formula:
• C14H32OSi

• InChI:
• InChI=1S/C14H32OSi/c1-8-9-10-11-12-13(2)15-16(6,7)14(3,4)5/h13H,8-12H2,1-7H3

• InChIKey:
• HIZXTVSBHWSMLS-UHFFFAOYSA-N

• Silane, (1,1-dimethylethyl)dimethyl[(1-methylheptyl)oxy]- is a useful research compound. Its molecular formula is C14H32OSi and its molecular weight is 244.49 g/mol. The purity is usually 95%.

5-Amino-1,3-dihydroxymethylbenzene

In Stock

• CAS RN:
• 71176-54-0

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,10-11H,4-5,9H2

• InChIKey:
• YZRLJOVKGWVBHP-UHFFFAOYSA-N

• 5-Amino-1,3-dihydroxymethylbenzene, also known as 5-Amino-1,3-dihydroxymethylbenzene, is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.

1,4-Diazepan-5-one

In Stock

• CAS RN:
• 34376-54-0

• Formula:
• C5H10N2O

• InChI:
• InChI=1S/C5H10N2O/c8-5-1-2-6-3-4-7-5/h6H,1-4H2,(H,7,8)

• InChIKey:
• QPPLBCQXWDBQFS-UHFFFAOYSA-N

• 1,4-Diazepan-5-one, also known as 1,4-Diazepan-5-one, is a useful research compound. Its molecular formula is C5H10N2O and its molecular weight is 114.15 g/mol. The purity is usually 95%.

2-Ethanehydrazonoylpyrazine

In Stock

• CAS RN:
• 220276-54-0

• Formula:
• C6H8N4

• InChI:
• InChI=1S/C6H8N4/c1-5(10-7)6-4-8-2-3-9-6/h2-4H,7H2,1H3/b10-5+

• InChIKey:
• PIJIICDDLHBJPF-UHFFFAOYSA-N

• 2-Ethanehydrazonoylpyrazine is a useful research compound. Its molecular formula is C6H8N4 and its molecular weight is 136.158. The purity is usually 95%.

1,4-Methanonaphthalene,9-fluoro-1,2,3,4-tetrahydro-,stereoisomer(9CI)

• CAS RN:
• 181876-54-0

• Formula:
• C11H11F

• InChI:
• InChI=1S/C11H11F/c12-11-9-5-6-10(11)8-4-2-1-3-7(8)9/h1-4,9-11H,5-6H2/t9-,10+,11?

• InChIKey:
• WRDHQQRZHLRTLD-ZACCUICWSA-N

• 1,4-Methanonaphthalene,9-fluoro-1,2,3,4-tetrahydro-,stereoisomer(9CI), also known as 1,4-Methanonaphthalene,9-fluoro-1,2,3,4-tetrahydro-,stereoisomer(9CI), is a useful research compound. Its molecular formula is C11H11F and its molecular weight is 162.207. The purity is usually 95%.

[(4S)-4-Methyl-2-oxooctyl]phosphonic acid dimethyl ester

• CAS RN:
• 102276-54-0

• Formula:
• C11H23O4P

• InChI:
• InChI=1S/C11H23O4P/c1-5-6-7-10(2)8-11(12)9-16(13,14-3)15-4/h10H,5-9H2,1-4H3/t10-/m0/s1

• InChIKey:
• OGGRBKUQRPKXIC-JTQLQIEISA-N

• [(4S)-4-Methyl-2-oxooctyl]phosphonic acid dimethyl ester, also known as [(4S)-4-Methyl-2-oxooctyl]phosphonic acid dimethyl ester, is a useful research compound. Its molecular formula is C11H23O4P and its molecular weight is 250.27 g/mol. The purity is usually 95%.

4-benzoyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

In Stock

• CAS RN:
• 301676-54-0

• Formula:
• C21H18N2O2S

• InChI:
• InChI=1S/C21H18N2O2S/c24-19(14-6-2-1-3-7-14)15-10-12-16(13-11-15)20(25)23-21-22-17-8-4-5-9-18(17)26-21/h1-3,6-7,10-13H,4-5,8-9H2,(H,22,23,25)

• InChIKey:
• ARLZCZOTZQREES-UHFFFAOYSA-N

• 4-benzoyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H18N2O2S and its molecular weight is 362.45. The purity is usually 95%.

4-Ethoxy-6-methoxycoumarin

In Stock

• CAS RN:
• 720676-54-0

• Formula:
• C12H12O4

• InChI:
• InChI=1S/C12H12O4/c1-3-15-11-7-12(13)16-10-5-4-8(14-2)6-9(10)11/h4-7H,3H2,1-2H3

• InChIKey:
• FYBUBXWSAKPMFF-UHFFFAOYSA-N

• 4-Ethoxy-6-methoxycoumarin is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.224. The purity is usually 95%.

(2E)-2-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinecarboximidamide

In Stock

• CAS RN:
• 725276-54-0

• Formula:
• C15H13BrCl2N4O

• InChI:
• InChI=1S/C15H13BrCl2N4O/c16-12-5-9(7-21-22-15(19)20)1-4-14(12)23-8-10-2-3-11(17)6-13(10)18/h1-7H,8H2,(H4,19,20,22)/b21-7+

• InChIKey:
• SHCUJEPVVBZGSR-QPSGOUHRSA-N

• (2E)-2-{3-bromo-4-[(2,4-dichlorobenzyl)oxy]benzylidene}hydrazinecarboximidamide is a useful research compound. Its molecular formula is C15H13BrCl2N4O and its molecular weight is 416.1. The purity is usually 95%.

N1-butyl-N2-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872976-54-0

• Formula:
• C17H23F2N3O5S

• InChI:
• InChI=1S/C17H23F2N3O5S/c1-2-3-7-20-16(23)17(24)21-11-15-22(8-4-9-27-15)28(25,26)14-10-12(18)5-6-13(14)19/h5-6,10,15H,2-4,7-9,11H2,1H3,(H,20,23)(H,21,24)

• InChIKey:
• FYVOCSJIHXMTOO-UHFFFAOYSA-N

• N1-butyl-N2-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H23F2N3O5S and its molecular weight is 419.44. The purity is usually 95%.

1-(4-(Trifluoromethyl)phenyl)propan-1-amine

In Stock

• CAS RN:
• 885276-54-0

• Formula:
• C10H12F3N

• InChI:
• InChI=1S/C10H12F3N/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h3-6,9H,2,14H2,1H3

• InChIKey:
• YOETTZCHIABKPH-UHFFFAOYSA-N

• 1-(4-(Trifluoromethyl)phenyl)propan-1-amine is a useful research compound. Its molecular formula is C10H12F3N and its molecular weight is 203.20 g/mol. The purity is usually 95%.

3-(2-Methoxyethyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

In Stock

• CAS RN:
• 893376-54-0

• Formula:
• C17H17F3N2O2S2

• InChI:
• InChI=1S/C17H17F3N2O2S2/c1-24-8-7-22-15(23)14-13(6-9-25-14)21-16(22)26-10-11-2-4-12(5-3-11)17(18,19)20/h2-5H,6-10H2,1H3

• InChIKey:
• XOKAMMPZXTUNJO-UHFFFAOYSA-N

• 3-(2-Methoxyethyl)-2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C17H17F3N2O2S2 and its molecular weight is 402.45. The purity is usually 95%.

8-(2,4-Dimethoxyphenyl)-1-methyl-3-(2-phenylethyl)-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893976-54-0

• Formula:
• C24H25N5O4

• InChI:
• InChI=1S/C24H25N5O4/c1-26-21-20(22(30)29(24(26)31)12-11-16-7-5-4-6-8-16)28-14-13-27(23(28)25-21)18-10-9-17(32-2)15-19(18)33-3/h4-10,15H,11-14H2,1-3H3

• InChIKey:
• AVBLVWXHCQDEDT-UHFFFAOYSA-N

• 8-(2,4-Dimethoxyphenyl)-1-methyl-3-(2-phenylethyl)-1,3,5-trihydroimidazolidino [1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C24H25N5O4 and its molecular weight is 447.495. The purity is usually 95%.

Ethyl 5-oxo-5-(2-pyridyl)valerate

In Stock

• CAS RN:
• 898776-54-0

• Formula:
• C12H15NO3

• InChI:
• InChI=1S/C12H15NO3/c1-2-16-12(15)8-5-7-11(14)10-6-3-4-9-13-10/h3-4,6,9H,2,5,7-8H2,1H3

• InChIKey:
• VEVIQHGEWGSAPH-UHFFFAOYSA-N

• Ethyl 5-oxo-5-(2-pyridyl)valerate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.

DL-Alanine-13C3

In Stock

• CAS RN:
• 144476-54-0

• Formula:
• C3H7NO2

• InChI:
• InChI=1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/i1+1,2+1,3+1

• InChIKey:
• QNAYBMKLOCPYGJ-VMIGTVKRSA-N

• DL-Alanine-13C3 is a useful research compound. Its molecular formula is C3H7NO2 and its molecular weight is 92.072 g/mol. The purity is usually 95%.

(7R,8aS)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-1,4-dione

In Stock

• CAS RN:
• 107676-54-0

• Formula:
• C7H10N2O3

• InChI:
• InChI=1S/C7H10N2O3/c10-4-1-5-7(12)8-2-6(11)9(5)3-4/h4-5,10H,1-3H2,(H,8,12)/t4-,5+/m1/s1

• InChIKey:
• IRNSMBYASFPQPX-UHNVWZDZSA-N

• (7R,8aS)-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-1,4-dione is a useful research compound. Its molecular formula is C7H10N2O3 and its molecular weight is 170.168. The purity is usually 95%.

Ovotransferrin (328-332) Trifluoroacetate

In Stock

• CAS RN:
• 1226776-54-0

• Formula:
• C27H47F3N8O9

• InChI:
• InChI=1S/C25H46N8O7.C2HF3O2/c1-13(2)11-16(24(39)40)30-21(36)17(12-34)31-22(37)18-8-6-10-33(18)23(38)19(14(3)4)32-20(35)15(26)7-5-9-29-25(27)28;3-2(4,5)1(6)7/h13-19,34H,5-12,26H2,1-4H3,(H,30,36)(H,31,37)(H,32,35)(H,39,40)(H4,27,28,29);(H,6,7)/t15-,16-,17-,18-,19-;/m0./s1

• InChIKey:
• KGQVFFKHKXIWNC-UYNNABTASA-N

• Ovotransferrin (328-332) Trifluoroacetate is a useful research compound. Its molecular formula is C27H47F3N8O9 and its molecular weight is 684.7 g/mol. The purity is usually 95%.

4-(1H-pyrrol-1-yl)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide

In Stock

• CAS RN:
• 1705376-54-0

• Formula:
• C24H18N4O2S

• InChI:
• InChI=1S/C24H18N4O2S/c29-24(17-9-11-19(12-10-17)28-13-3-4-14-28)25-20-7-2-1-6-18(20)16-22-26-23(27-30-22)21-8-5-15-31-21/h1-15H,16H2,(H,25,29)

• InChIKey:
• FKLFNXMXJPRZOJ-UHFFFAOYSA-N

• 4-(1H-pyrrol-1-yl)-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide is a useful research compound. Its molecular formula is C24H18N4O2S and its molecular weight is 426.49. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-((4-fluorophenyl)thio)acetamide

In Stock

• CAS RN:
• 1797876-54-0

• Formula:
• C17H17F2NO2S

• InChI:
• InChI=1S/C17H17F2NO2S/c1-22-16(12-3-2-4-14(19)9-12)10-20-17(21)11-23-15-7-5-13(18)6-8-15/h2-9,16H,10-11H2,1H3,(H,20,21)

• InChIKey:
• WJYUYMINDXNHHL-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C17H17F2NO2S and its molecular weight is 337.38. The purity is usually 95%.

Methyl 4-amino-2-methylindole-1-carboxylate

In Stock

• CAS RN:
• 2219376-54-0

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-7-6-8-9(12)4-3-5-10(8)13(7)11(14)15-2/h3-6H,12H2,1-2H3

• InChIKey:
• QITZZRHNDILZKZ-UHFFFAOYSA-N

• Methyl 4-amino-2-methylindole-1-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.229. The purity is usually 95%.

2-[[1-[(3-Methylphenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379976-54-0

• Formula:
• C20H23N3O3S

• InChI:
• InChI=1S/C20H23N3O3S/c1-16-4-2-5-18(10-16)15-27(24,25)23-9-3-6-19(13-23)14-26-20-11-17(12-21)7-8-22-20/h2,4-5,7-8,10-11,19H,3,6,9,13-15H2,1H3

• InChIKey:
• ITCXPVCVNVEHQG-UHFFFAOYSA-N

• 2-[[1-[(3-Methylphenyl)methylsulfonyl]piperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C20H23N3O3S and its molecular weight is 385.48. The purity is usually 95%.

1,4-Diazepan-5-one; acetic acid

• CAS RN:
• 190900-20-0; 34376-54-0

• Formula:
• C7H14N2O3

• InChI:
• InChI=1S/C5H10N2O.C2H4O2/c8-5-1-2-6-3-4-7-5;1-2(3)4/h6H,1-4H2,(H,7,8);1H3,(H,3,4)

• InChIKey:
• WDCHTLQVOSCJSJ-UHFFFAOYSA-N

• 1,4-Diazepan-5-one; acetic acid is a useful research compound. Its molecular formula is C7H14N2O3 and its molecular weight is 174.2. The purity is usually 95%.